Cas no 37706-73-3 (2-Ethylpteridin-4(3H)-one)

• Product Name: 2-Ethylpteridin-4(3H)-one
• CAS No: 37706-73-3
• MF: C₈H₈N₄O
• MW: 176.175320625305
• CID: 4933951
• Update Time: 2025-05-28

2-Ethylpteridin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Ethylpteridin-4(3H)-one
• 2-Ethyl-3H-pteridin-4-one
• 2-ethyl-1H-pteridin-4-one

• Inchi： 1S/C8H8N4O/c1-2-5-11-7-6(8(13)12-5)9-3-4-10-7/h3-4H,2H2,1H3,(H,10,11,12,13)
• InChI Key： LGPQRQCYEQNQJV-UHFFFAOYSA-N
• SMILES： O=C1C2C(=NC=CN=2)N=C(CC)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 251
• XLogP3: -0.3
• Topological Polar Surface Area: 67.2

Additional information on 2-Ethylpteridin-4(3H)-one

Exploring the Properties and Applications of 2-Ethylpteridin-4(3H)-one (CAS No. 37706-73-3)

2-Ethylpteridin-4(3H)-one (CAS No. 37706-73-3) is a heterocyclic organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique pteridine core structure, serves as a versatile building block for synthesizing more complex molecules. Researchers and industry professionals are increasingly interested in 2-Ethylpteridin-4(3H)-one derivatives due to their potential applications in pharmaceuticals, agrochemicals, and advanced materials.

The molecular structure of 2-Ethylpteridin-4(3H)-one features a pteridine ring system substituted with an ethyl group at the 2-position and a carbonyl group at the 4-position. This arrangement imparts distinct chemical properties, making it a valuable intermediate in organic synthesis. The compound's CAS number 37706-73-3 is frequently searched in chemical databases, reflecting its importance in research and development. Recent studies have explored its role in designing novel enzyme inhibitors and fluorescence probes, aligning with current trends in drug discovery and diagnostic tools.

One of the most compelling aspects of 2-Ethylpteridin-4(3H)-one is its potential in pharmaceutical research. The pteridine scaffold is known to exhibit diverse biological activities, and modifications to this core structure can lead to compounds with enhanced therapeutic properties. For instance, researchers are investigating its derivatives as potential anticancer agents and anti-inflammatory compounds, addressing some of the most pressing healthcare challenges today. The growing demand for targeted therapies and personalized medicine has further fueled interest in this compound.

In addition to its pharmaceutical applications, 2-Ethylpteridin-4(3H)-one has found utility in material science. Its conjugated ring system and ability to form stable complexes with metals make it a candidate for developing organic electronic materials and sensors. With the rise of green chemistry and sustainable materials, scientists are exploring eco-friendly synthesis routes for this compound to minimize environmental impact. This aligns with the global push toward sustainable development goals (SDGs) in the chemical industry.

The synthesis of 2-Ethylpteridin-4(3H)-one typically involves multi-step reactions, starting from readily available precursors. Optimizing these synthetic routes is a hot topic in organic chemistry forums and research publications. Recent advancements in catalysis and flow chemistry have enabled more efficient production of this compound, reducing costs and waste. These innovations are particularly relevant to industries seeking cost-effective chemical synthesis methods.

From a commercial perspective, the market for 2-Ethylpteridin-4(3H)-one is expanding, driven by its diverse applications. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the growing demand from research institutions and pharmaceutical companies. Quality control and analytical testing of CAS 37706-73-3 are critical to ensuring its suitability for various applications, making HPLC and NMR analysis essential tools for verification.

Looking ahead, the future of 2-Ethylpteridin-4(3H)-one appears promising. As researchers uncover new applications and refine synthesis methods, this compound is poised to play a pivotal role in advancing drug discovery and material innovation. Its versatility and potential for customization make it a valuable asset in the toolkit of chemists and engineers alike. For those interested in buying 2-Ethylpteridin-4(3H)-one or learning more about its properties, consulting reputable chemical databases and suppliers is highly recommended.

In summary, 2-Ethylpteridin-4(3H)-one (CAS No. 37706-73-3) is a compound of significant scientific and industrial interest. Its applications span medicinal chemistry, material science, and beyond, making it a subject of ongoing research and development. By staying informed about the latest advancements and trends, professionals can leverage the full potential of this remarkable molecule.